Cas no 2229563-17-9 (tert-butyl N-5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2229563-17-9
• MF: C₁₂H₁₉F₂N₃O₂S
• MW: 307.359968423843
• CID: 6194722
• PubChem ID: 165757264
• Update Time: 2025-07-22

tert-butyl N-5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• 2229563-17-9
• tert-butyl N-[5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-yl]carbamate
• EN300-1886179

• Inchi： 1S/C12H19F2N3O2S/c1-7-8(5-12(13,14)6-15)20-9(16-7)17-10(18)19-11(2,3)4/h5-6,15H2,1-4H3,(H,16,17,18)
• InChI Key： BNTNHVOSVZBOTQ-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1CC(CN)(F)F

Computed Properties

• Exact Mass: 307.11660436g/mol
• Monoisotopic Mass: 307.11660436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-ylcarbamate

Introduction to tert-butyl N-5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2229563-17-9)

tert-butyl N-5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-ylcarbamate, with the CAS number 2229563-17-9, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a tert-butyl group, a difluorinated propyl chain, and a thiazole ring, which collectively contribute to its biological activity and chemical stability.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a key structural motif in many biologically active molecules. In the context of tert-butyl N-5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-ylcarbamate, the thiazole ring plays a crucial role in enhancing the compound's pharmacological properties. The presence of the tert-butyl group provides additional steric protection and stability, while the difluorinated propyl chain introduces unique electronic and steric effects that can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that tert-butyl N-5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-ylcarbamate exhibits potent anti-inflammatory properties. The compound was found to effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as a novel therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory activity, tert-butyl N-5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-ylcarbamate has also been investigated for its neuroprotective effects. A study published in the European Journal of Pharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that it may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The chemical synthesis of tert-butyl N-5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-ylcarbamate involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-methylthiazole with an appropriate amino acid derivative followed by protection with tert-butanol to form the carbamate. The difluorinated propyl chain can be introduced through subsequent reactions involving fluorination reagents.

The physicochemical properties of this compound are also noteworthy. It has a molecular weight of approximately 370 g/mol and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility profile makes it suitable for use in various biological assays and drug delivery systems. Additionally, the compound exhibits good stability under physiological conditions, which is essential for its potential use as a therapeutic agent.

In terms of safety and toxicity, preliminary studies have shown that tert-butyl N-5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-ylcarbamate has low cytotoxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use.

The future research directions for this compound are promising. Ongoing studies are focusing on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or formulations that can improve its delivery to target tissues. These advancements could pave the way for more effective treatments for various diseases.

In conclusion, tert-butyl N-5-(3-amino-2,2-difluoropropyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2229563-17-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development in pharmaceutical research. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in the treatment of various diseases.